8-[(3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)carbonyl]-1-oxa-3,8-diazaspiro[4.6]undecan-2-one

• IUPAC Name: 9-(3-methyl-2-oxo-1,3-benzoxazole-5-carbonyl)-1-oxa-3,9-diazaspiro[4.6]undecan-2-one
• InChI: InChI=1S/C17H19N3O5/c1-19-12-9-11(3-4-13(12)24-16(19)23)14(21)20-7-2-5-17(6-8-20)10-18-15(22)25-17/h3-4,9H,2,5-8,10H2,1H3,(H,18,22)
• InChI Key: PYHUCQIYUBDEBB-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)C(=O)N3CCCC4(CC3)CNC(=O)O4)OC1=O
• Molecular Formula: C17H19N3O5
• Molecular Weight: 345.3 g/mol

Description

Compounds with a benzoxazole core, such as the one in your query, are often used in medicinal chemistry due to their diverse biological activities. Benzoxazoles can exhibit antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Molecular Structure Analysis

Benzoxazoles are heterocyclic compounds containing a benzene ring fused to an oxazole ring. The oxazole ring contains three carbon atoms, two nitrogen atoms, and an oxygen atom. The exact structure of your compound would depend on the positions and types of the substituents on the benzoxazole core.

Chemical Reactions Analysis

Benzoxazoles can undergo a variety of chemical reactions, including substitutions, additions, and ring-opening reactions. The exact reactions would depend on the substituents present on the benzoxazole core.

Physical And Chemical Properties Analysis

Benzoxazoles are typically solid at room temperature and are highly soluble in polar solvents. They can exhibit both acidic and basic properties due to the presence of nitrogen atoms in the oxazole ring.

Mechanism of Action

The mechanism of action of benzoxazole derivatives can vary widely depending on their structure and the target they interact with. Some benzoxazole derivatives are known to interact with enzymes, receptors, or DNA, leading to their diverse biological activities.

Safety and Hazards

The safety and hazards associated with a specific benzoxazole derivative would depend on its structure and properties. Some benzoxazole derivatives are used as drugs and are safe for human consumption, while others may be toxic or hazardous.

Future Directions

Benzoxazoles continue to be an area of interest in medicinal chemistry due to their diverse biological activities. Future research may focus on the synthesis of new benzoxazole derivatives and the exploration of their biological activities.